Cas no 2305448-55-7 (1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one)
1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(2-Pyridinyl)-1-azetidinyl]-2-propen-1-one
- 1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one
-
- Inchi: 1S/C11H12N2O/c1-2-11(14)13-7-9(8-13)10-5-3-4-6-12-10/h2-6,9H,1,7-8H2
- InChI Key: PTIBBGZJQDJOAC-UHFFFAOYSA-N
- SMILES: C(N1CC(C2=NC=CC=C2)C1)(=O)C=C
Experimental Properties
- Density: 1.159±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 389.0±31.0 °C(Predicted)
- pka: 5.18±0.19(Predicted)
1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26579438-1g |
1-[3-(pyridin-2-yl)azetidin-1-yl]prop-2-en-1-one |
2305448-55-7 | 90% | 1g |
$0.0 | 2023-09-14 | |
| Enamine | EN300-26579438-1.0g |
1-[3-(pyridin-2-yl)azetidin-1-yl]prop-2-en-1-one |
2305448-55-7 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one
Comprehensive Overview of 1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one (CAS No. 2305448-55-7): Properties, Applications, and Research Insights
In the rapidly evolving field of medicinal chemistry and drug discovery, 1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one (CAS No. 2305448-55-7) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and pyridine moieties, offers a versatile scaffold for the development of novel therapeutics. Researchers and pharmaceutical companies are increasingly exploring its potential due to its structural features, which align with current trends in small-molecule drug design and targeted therapy.
The compound's CAS number 2305448-55-7 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research. Its enone functionality (prop-2-en-1-one) and heterocyclic components make it a valuable intermediate for synthesizing kinase inhibitors and anti-inflammatory agents. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine and cancer research.
One of the key advantages of 1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one is its compatibility with click chemistry and bioorthogonal reactions, which are pivotal for proteomics and chemical biology applications. The pyridin-2-yl group enhances its binding affinity to metalloenzymes, while the azetidin-1-yl ring contributes to improved metabolic stability—a critical factor in drug-likeness optimization.
From an SEO perspective, queries such as "1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one synthesis" and "CAS 2305448-55-7 applications" rank highly, indicating strong user interest in its synthetic routes and utility. The compound's potential in neurodegenerative disease research (e.g., Alzheimer's and Parkinson's) aligns with trending searches on blood-brain barrier permeability and neuroprotective agents.
In summary, 1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one represents a promising candidate for next-generation therapeutics. Its multifaceted applications—from drug discovery to chemical probes—underscore its importance in modern scientific endeavors. As research progresses, this compound is poised to address unmet medical needs while inspiring innovations in structure-activity relationship (SAR) studies.
2305448-55-7 (1-3-(pyridin-2-yl)azetidin-1-ylprop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)